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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the chemical reactivity of thiosulfuric acid
(H₂S₂O₃) and sulfuric acid (H₂SO₄). While structurally similar, with thiosulfuric acid being an

analogue of sulfuric acid where one oxygen atom is replaced by a sulfur atom, their stability

and reaction profiles differ significantly. This document summarizes their key reactive

properties, supported by experimental data and detailed protocols, to inform research and

development activities.

Core Properties and Stability
The most striking difference between thiosulfuric acid and sulfuric acid is their stability.

Sulfuric acid is a stable, dense, and corrosive liquid that is widely used in industrial and

laboratory settings. In contrast, thiosulfuric acid is exceptionally unstable. It cannot be

produced by acidifying aqueous solutions of its salts (thiosulfates) because it decomposes

rapidly in water.[1][2] Anhydrous methods for its synthesis exist, but the acid readily

decomposes at temperatures above -5°C.[2]

The decomposition of thiosulfuric acid in aqueous solution is a complex process that can

yield a variety of products, including elemental sulfur (S), sulfur dioxide (SO₂), hydrogen sulfide

(H₂S), polysulfanes, and even sulfuric acid, depending on the conditions.[2][3]

Table 1: Comparison of Physicochemical Properties
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Property Thiosulfuric Acid (H₂S₂O₃) Sulfuric Acid (H₂SO₄)

Molar Mass 114.13 g/mol [2] 98.079 g/mol

Stability

Highly unstable; decomposes

rapidly in water and above

-5°C[1][2]

Thermally stable

Acidity (pKa) pKa₁ = 0.6, pKa₂ = 1.74[1][2]
pKa₁ ≈ -3 (strong acid), pKa₂ =

1.99

Typical Form
Studied in situ or through its

stable salts (thiosulfates)

Available as a stable

concentrated liquid

Oxidation State of Sulfur
Central S: +6, Terminal S: -2

(in thiosulfate ion)
+6

Reactivity Comparison
The difference in stability and structure leads to distinct reactivity profiles for the two acids.

Acidity
Both are diprotic acids. The first proton dissociation of sulfuric acid is considered strong, with a

very low pKa. Thiosulfuric acid is also a relatively strong acid, with pKa values of 0.6 and

1.74.[1][2]

Redox Behavior
Sulfuric Acid as an Oxidizing Agent: Concentrated sulfuric acid is a powerful oxidizing agent,

especially when heated. The sulfur atom is in its highest oxidation state (+6) and can be

reduced. This allows it to oxidize various substances, including metals and non-metals.[4][5]

With Metals: The reaction with metals depends on the metal's reactivity and the acid's

concentration.

Dilute H₂SO₄ reacts with reactive metals (e.g., Zn, Fe, Mg) in a typical acid-metal reaction

to produce hydrogen gas and the metal sulfate.[6]
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Concentrated H₂SO₄ reacts with less reactive metals (e.g., Cu) to produce sulfur dioxide

(SO₂), the metal sulfate, and water.[5][6]

With Non-metals: Hot, concentrated sulfuric acid can oxidize non-metals like carbon and

sulfur.[6]

Thiosulfuric Acid and Thiosulfates in Redox Reactions: The thiosulfate ion (S₂O₃²⁻), the

conjugate base of thiosulfuric acid, is a well-known reducing agent. The two sulfur atoms in

thiosulfate have different oxidation states (an average of +2), allowing for oxidation.

A classic example is the reaction with iodine (I₂), where thiosulfate is oxidized to the

tetrathionate ion (S₄O₆²⁻). This reaction is a cornerstone of iodometric titrations.[7]

However, stronger oxidizing agents like chlorine and bromine can oxidize thiosulfate all the

way to sulfate (SO₄²⁻).

The acid itself is a moderately strong oxidizing agent, capable of oxidizing iodide to iodine.[1]

The standard reduction potential for the S₄O₆²⁻/S₂O₃²⁻ couple is -0.22 V.[1]

Quantitative Reactivity Data
Direct comparative kinetic studies are scarce due to the instability of thiosulfuric acid.

However, we can compare the kinetics of representative reactions.

Table 2: Comparative Kinetic Data
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Reaction Reactant Conditions
Rate Law /
Activation Energy
(Ea)

Acid-Catalyzed

Decomposition

Thiosulfuric Acid (from

Na₂S₂O₃ + HCl)
Aqueous solution

Rate ≈

k[S₂O₃²⁻]¹·⁵[H⁺]⁰·⁵ (in

dilute solutions)[8]

Decomposition in

Aqueous Solution
Thiosulfuric Acid 0 °C

k ≈ 10⁻² s⁻¹ (to SO₂ +

H₂S)

Leaching of Zinc

Oxide
Sulfuric Acid 40-80 °C

Diffusion-controlled,

Ea = 20.7 kJ/mol[9]

Leaching of Zinc

Oxide (Ultrasound)
Sulfuric Acid 25 °C

Mixed control, Ea =

6.90 kJ/mol[10]

Experimental Protocols
Experiment 1: Kinetics of Acid-Catalyzed Decomposition
of Thiosulfate
This experiment serves as a proxy for studying the reactivity of thiosulfuric acid. The reaction

between sodium thiosulfate and a strong acid (like HCl) generates thiosulfuric acid in situ,

which then decomposes to form a colloidal suspension of sulfur. The rate of reaction is

determined by measuring the time it takes for the solution to become opaque.[3]

Materials:

Sodium thiosulfate (Na₂S₂O₃) solution (e.g., 0.15 M)

Hydrochloric acid (HCl) solution (e.g., 2 M)

Distilled water

Conical flasks or beakers (e.g., 100 mL)

Graduated cylinders
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Stopwatch

White paper with a black "X" marked on it

Procedure:

Prepare a series of dilutions of the sodium thiosulfate solution with distilled water in separate

flasks to achieve a range of concentrations.

Place the first flask containing the thiosulfate solution over the paper with the "X".

Measure a fixed volume of hydrochloric acid (e.g., 5.0 mL of 2 M HCl).

Simultaneously add the HCl to the thiosulfate solution and start the stopwatch. Swirl the flask

to ensure mixing.[11][12]

Look down through the solution at the "X" from above.

Stop the stopwatch the moment the "X" is no longer visible due to the turbidity of the

precipitated sulfur.[13][14]

Record the time. The reaction rate can be taken as being proportional to 1/time.

Repeat the procedure for each of the different concentrations of sodium thiosulfate.

The data can be used to plot graphs of concentration vs. 1/time to determine the order of the

reaction with respect to the thiosulfate ion.

Safety Precautions: This reaction generates sulfur dioxide (SO₂) gas, which is an irritant. The

experiment should be performed in a well-ventilated laboratory or a fume hood.[12][13]

Reaction Mechanisms and Workflows
The following diagrams illustrate the distinct reaction pathways of thiosulfuric acid and sulfuric

acid.
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Caption: Decomposition pathways of thiosulfuric acid.
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Caption: Reactivity of sulfuric acid with metals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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